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Compound of Interest

Compound Name: Bromodifluoroacetic acid

Cat. No.: B1271540 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the chemical properties and safety protocols for all laboratory reagents is

paramount. This guide provides a detailed overview of Bromodifluoroacetic acid (CAS No:

354-08-5), focusing on its safe handling, storage, and emergency procedures.

Chemical and Physical Properties
Bromodifluoroacetic acid is an organofluorine compound utilized as a versatile building block

in various synthetic processes, particularly in the pharmaceutical and agrochemical industries

for introducing difluoromethyl and bromo-functional groups into organic molecules.[1] The

quantitative properties of this compound are summarized below.
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Property Value Source

Molecular Formula C2HBrF2O2 [1][2][3][4][5]

Molecular Weight 174.93 g/mol [1][3]

CAS Number 354-08-5 [1][2][3][4]

Appearance
Colorless liquid or white

powder with a pungent smell
[1][5][6]

Boiling Point 134 °C [1][4]

Melting Point 40 °C [4][7]

Density Approximately 2.178 g/cm³ [1][4]

Solubility
High solubility in water, soluble

in alcohol and esters.[5]

Hazard Identification and Classification
Bromodifluoroacetic acid is classified as a hazardous substance. It is crucial to understand

its potential dangers to ensure safe handling.
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Hazard Class GHS Classification Signal Word Hazard Statements

Skin

Corrosion/Irritation
Skin Corr. 1B Danger

H314 - Causes severe

skin burns and eye

damage.[2][3][6][8][9]

Serious Eye

Damage/Irritation
Eye Dam. 1 Danger

H318 - Causes

serious eye damage.

[2][9]

Specific Target Organ

Toxicity (Single

Exposure)

STOT SE 3 Danger
H335 - May cause

respiratory irritation.[2]

Acute Toxicity (Oral,

Dermal, Inhalation)
Acute Tox. 4 (Harmful) Warning

H302, H312, H332 -

Harmful if swallowed,

in contact with skin, or

if inhaled.[3][10]

Corrosive to Metals Category 1
H290 - May be

corrosive to metals.[8]

Experimental and Handling Protocols
Adherence to strict safety protocols is mandatory when working with bromodifluoroacetic
acid to minimize risk of exposure and injury.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical. This includes, but is

not limited to, the equipment outlined in the diagram below.
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Required Personal Protective Equipment

Eye/Face Protection

Chemical safety goggles and a face shield.

Skin and Body Protection

Wear suitable protective clothing, such as a lab coat, apron, or a PVC protective suit for severe exposure.

Respiratory Protection

In case of inadequate ventilation, use a NIOSH/MSHA approved respirator.

Hand Protection

Chemical-resistant gloves (e.g., PVC).

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) for Bromodifluoroacetic Acid.

Safe Handling Procedures
Always work in a well-ventilated area, preferably within a chemical fume hood.[2][6][8][11]

Avoid all personal contact, including inhalation of dust, fumes, mist, spray, or vapors.[2][8]

Do not eat, drink, or smoke when using this product.[2][8]

Wash hands thoroughly after handling.[2][8]

Use non-sparking tools and explosion-proof equipment.[6][12]

Ground all equipment when handling the product to prevent static discharge.[12]

Keep containers securely sealed when not in use.[8]

Storage Conditions
Store in a dry, cool, and well-ventilated area.[2][6][8]

Keep the container tightly closed.[6][12]

The substance is hygroscopic; store under an inert gas.[2]
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Store away from incompatible materials and foodstuff containers.[8]

Protect containers from physical damage and check regularly for leaks.[8]

Chemical Incompatibilities
Bromodifluoroacetic acid is incompatible with certain substances. Contact with these

materials should be avoided to prevent dangerous reactions.

Incompatible Materials

Bromodifluoroacetic Acid

Strong Bases Strong Oxidizing Agents Metals (can produce flammable hydrogen gas)

Click to download full resolution via product page

Caption: Chemical Incompatibility Chart for Bromodifluoroacetic Acid.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
The following table outlines the immediate first-aid steps to be taken upon exposure.
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6] Material is destructive to the tissue

of the mucous membranes and upper

respiratory tract.[2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek immediate medical attention.[2][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][6][8]

Spill and Leak Cleanup
In case of a spill, the following workflow should be initiated.
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Spill or Leak Occurs

Evacuate unnecessary personnel.

Ensure adequate ventilation.

Wear appropriate PPE (see section 3.1).

Contain the spill. Stop the leak if it is safe to do so.

Absorb with inert material (e.g., sand, dry chemical absorbent).

Collect and place in a suitable, labeled container for disposal.

Clean the spill area. After cleaning, flush away traces with water.

Dispose of waste according to local, state, and federal regulations.

Spill Neutralized

Click to download full resolution via product page

Caption: Emergency Workflow for Spills and Leaks.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or

water spray.[2]

Specific Hazards: Thermal decomposition can generate toxic and corrosive fumes, including

carbon oxides, hydrogen bromide, and hydrogen fluoride.[2] Acids may also react with

metals to produce highly flammable and explosive hydrogen gas.[8]

Protective Equipment: Firefighters should wear gas-tight chemically protective clothing in

combination with a self-contained breathing apparatus (SCBA).[2][11]

Disposal Considerations
Disposal of bromodifluoroacetic acid and its containers must be handled as hazardous

waste. All disposal practices must comply with federal, state, and local regulations. Do not

allow the chemical to enter drains or sewer systems.[6][12] Contaminated packaging should be

triple-rinsed and offered for recycling or reconditioning, or punctured to make it unusable before

disposal in a sanitary landfill.[6]

Toxicological Information
While a full toxicological profile is not available in the provided search results, it is known that

bromodifluoroacetic acid is harmful if swallowed, inhaled, or in contact with skin.[10] It

causes severe skin burns and eye damage.[2][3][6][8][9] Inhalation may cause respiratory

irritation and is destructive to the tissues of the mucous membranes and upper respiratory tract,

with symptoms including coughing, shortness of breath, headache, and nausea.[2] Long-term

exposure to respiratory irritants may lead to airways disease.[8] There is no classification for

reproductive toxicity.[2]

This guide is intended for informational purposes and should be used in conjunction with the

official Safety Data Sheet (SDS) provided by the manufacturer. Always consult the most current

SDS for this material before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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